N-(3-chloro-2-methylphenyl)-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO2/c1-11-13(17)7-5-8-14(11)18-16(19)10-12-6-3-4-9-15(12)20-2/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: PFCSVCTUFMMWPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(2-methoxyphenyl)acetamide, also known as CMA, is a chemical compound that belongs to the class of acetamide derivatives. It is synthesized through a multi-step process and has been studied extensively for its potential applications in scientific research.

Scientific Research Applications

Metabolism in Human and Rat Liver Microsomes

A study explores the metabolism of chloroacetamide herbicides, including acetochlor and metolachlor, in human and rat liver microsomes. It suggests a complex metabolic activation pathway that could be relevant to understanding the metabolism of similar compounds (Coleman et al., 2000). This pathway involves the formation of DNA-reactive dialkylbenzoquinone imine through intermediates like CDEPA and CMEPA, leading to bioactivation and potential carcinogenicity. The study's insights into the enzymatic processes involved could inform research into the metabolism of "N-(3-chloro-2-methylphenyl)-2-(2-methoxyphenyl)acetamide".

Soil Interaction and Herbicide Activity

Another study investigates the reception and activity of chloroacetamide herbicides in soil affected by wheat straw and irrigation, highlighting how environmental factors influence herbicide distribution and efficacy (Banks & Robinson, 1986). This research could offer a framework for studying the environmental behavior of "this compound", especially in agricultural settings.

Hydrogenation in Green Synthesis

Research on the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide through hydrogenation demonstrates an interest in environmentally friendly chemical processes (Zhang, 2008). This approach might be applicable to the synthesis or modification of "this compound", suggesting potential research applications in sustainable chemical manufacturing.